Cas no 179056-03-2 (Benzaldehyde, 4-(1H-tetrazol-1-YL)-)

• Product Name: Benzaldehyde, 4-(1H-tetrazol-1-YL)-
• CAS No: 179056-03-2
• MF: C₈H₆N₄O
• MW: 174.159440517426
• MDL: MFCD09842473
• CID: 2169389
• Update Time: 2025-06-15

Benzaldehyde, 4-(1H-tetrazol-1-YL)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1h-tetrazol-1-yl)-
• 4-(1H-tetrazol-1-yl)benzaldehyde
• 4-(1h-1,2,3,4-tetrazol-1-yl)benzaldehyde
• VEMCUKMTDNYGCY-UHFFFAOYSA-N
• BDBM265137
• US9718808, 8
• Benzaldehyde, 4-(1H-tetrazol-1-YL)-

• MDL： MFCD09842473
• Inchi： 1S/C8H6N4O/c13-5-7-1-3-8(4-2-7)12-6-9-10-11-12/h1-6H
• InChI Key： VEMCUKMTDNYGCY-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 174.054
• Monoisotopic Mass: 174.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7

Additional information on Benzaldehyde, 4-(1H-tetrazol-1-YL)-

Benzaldehyde, 4-(1H-tetrazol-1-YL) and Its Significance in Modern Chemical Biology

Benzaldehyde, 4-(1H-tetrazol-1-YL) (CAS No. 179056-03-2) is a fascinating organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a benzaldehyde core substituted with a tetrazole moiety at the 4-position, represents a promising scaffold for the development of novel pharmaceuticals and bioactive molecules. The tetrazole group introduces a high degree of reactivity and versatility, making it an attractive candidate for further exploration in drug discovery and molecular design.

The synthesis of Benzaldehyde, 4-(1H-tetrazol-1-YL) involves a series of well-established organic reactions, including condensation and cyclization steps. The introduction of the tetrazole ring typically involves the reaction of a suitable precursor with azides, followed by a copper-catalyzed cycloaddition reaction known as Sonogashira coupling or other similar transition-metal-catalyzed processes. These synthetic routes highlight the compound's synthetic accessibility, which is crucial for its application in both academic research and industrial settings.

In recent years, there has been growing interest in the biological activity of tetrazole-containing compounds. The tetrazole group is known to enhance the bioavailability and binding affinity of molecules when incorporated into drug candidates. This has led to extensive research into derivatives of Benzaldehyde, 4-(1H-tetrazol-1-YL), particularly in the context of their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The benzaldehyde moiety itself is also well-documented for its various biological effects, including its role as an intermediate in the synthesis of flavoring agents and fragrances.

One of the most compelling aspects of Benzaldehyde, 4-(1H-tetrazol-1-YL) is its utility as a building block for more complex molecular architectures. Researchers have leveraged its structural features to develop novel heterocyclic compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit significant activity against certain cancer cell lines by inhibiting specific enzymes involved in tumor proliferation. The ability to modify both the benzaldehyde and tetrazole moieties allows for fine-tuning of these bioactivities, making this compound a versatile tool in medicinal chemistry.

The role of computational chemistry in the study of Benzaldehyde, 4-(1H-tetrazol-1-YL) cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between this compound and biological targets. These studies have provided valuable insights into the binding mechanisms and have guided the design of more potent derivatives. Additionally, computational approaches have been instrumental in predicting the metabolic stability and pharmacokinetic profiles of Benzaldehyde, 4-(1H-tetrazol-1-YL), which are critical factors in drug development.

Recent experimental studies have further highlighted the potential of Benzaldehyde, 4-(1H-tetrazol-1-YL) in therapeutic applications. For example, researchers have demonstrated its efficacy in reducing inflammation by modulating key signaling pathways involved in immune responses. The compound's ability to interact with various protein targets has also been explored in the context of neurodegenerative diseases. These findings underscore the broad therapeutic spectrum that this molecule can potentially address.

The integration of synthetic chemistry with biological evaluation has been pivotal in advancing our understanding of Benzaldehyde, 4-(1H-tetrazol-1-YL). High-throughput screening (HTS) techniques have been particularly useful in identifying lead compounds derived from this scaffold. By systematically testing thousands of derivatives for their biological activity, researchers can rapidly pinpoint molecules with promising properties for further optimization.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like Benzaldehyde, 4-(1H-tetrazol-1-YL). Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader goals in pharmaceutical research to create more sustainable practices that benefit both science and society.

In conclusion, Benzaldehyde, 4-(1H-tetrazol-1-YL) (CAS No. 179056-03-2) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with applications ranging from cancer therapy to anti-inflammatory treatments. As research continues to uncover new aspects of this compound's properties and applications, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.